Cas no 1379361-23-5 (5-(bromomethyl)-2,4-difluorobenzonitrile)

• Product Name: 5-(bromomethyl)-2,4-difluorobenzonitrile
• CAS No: 1379361-23-5
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 4595273
• Update Time: 2025-10-28

5-(bromomethyl)-2,4-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2,4-difluorobenzonitrile

• Inchi： 1S/C8H4BrF2N/c9-3-5-1-6(4-12)8(11)2-7(5)10/h1-2H,3H2
• InChI Key： OBSGQNHKKXVLHC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CBr)=C(F)C=C1F

Additional information on 5-(bromomethyl)-2,4-difluorobenzonitrile

5-(Bromomethyl)-2,4-Difluorobenzonitrile (CAS No. 1379361-23-5)

The compound 5-(bromomethyl)-2,4-difluorobenzonitrile (CAS No. 1379361-23-5) is a highly specialized organic chemical with a unique structure that combines bromine, fluorine, and cyano groups in a single molecule. This compound belongs to the class of aryl nitriles and is widely recognized for its versatility in various chemical reactions. The benzonitrile core of the molecule serves as a reactive platform for further functionalization, making it a valuable intermediate in organic synthesis.

The bromomethyl group attached to the benzene ring introduces additional reactivity, enabling the compound to participate in nucleophilic substitution reactions. This property is particularly useful in the synthesis of biologically active molecules and advanced materials. The presence of two fluorine atoms at the 2 and 4 positions of the benzene ring enhances the electronic properties of the molecule, making it more electron-deficient and thus more reactive towards electrophilic substitution reactions.

Recent studies have highlighted the potential of 5-(bromomethyl)-2,4-difluorobenzonitrile in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioisosteres, which are compounds with similar physical properties but different chemical structures. These bioisosteres have shown promise in modulating enzyme activity and targeting specific receptors in biological systems.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced polymers with tailored properties. For instance, the incorporation of this compound into polymer matrices has been shown to enhance thermal stability and mechanical strength.

The synthesis of 5-(bromomethyl)-2,4-difluorobenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a difluorobenzonitrile derivative using a brominating agent such as N-bromosuccinimide (NBS) or elemental bromine. The reaction is often carried out in a polar solvent under reflux conditions to ensure high yields and purity.

From an environmental perspective, understanding the fate and behavior of 5-(bromomethyl)-2,4-difluorobenzonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment.

In conclusion, 5-(bromomethyl)-2,4-difluorobenzonitrile (CAS No. 1379361-23-5) is a versatile and reactive compound with significant potential in multiple fields. Its unique structure and reactivity make it an invaluable tool for chemists working on innovative solutions in drug discovery, materials science, and beyond.